Cas no 735322-60-8 (N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine)

N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine is a thiazole-based organic compound featuring a fluorophenyl and dimethylphenyl substituent. Its structural design confers potential utility in pharmaceutical and agrochemical research, particularly as a scaffold for bioactive molecule development. The presence of the fluorine atom enhances metabolic stability and binding affinity, while the thiazole core offers versatility in heterocyclic chemistry. This compound may serve as an intermediate in synthesizing kinase inhibitors or antimicrobial agents due to its electron-rich aromatic systems. Its well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship (SAR) studies. High purity and consistent synthesis protocols ensure reproducibility in research applications.

N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine structure

735322-60-8 structure

Product Name:N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine

CAS No:735322-60-8

MF:C₁₇H₁₅FN₂S

MW:298.377805948257

CID:3106176

PubChem ID:3795358

Update Time:2025-05-27

N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine
- CS-0220484
- EN300-06789
- Z48859590
- 735322-60-8
- G36022
- KEB32260
- AKOS005198734
- Inchi： 1S/C17H15FN2S/c1-11-7-12(2)9-15(8-11)19-17-20-16(10-21-17)13-3-5-14(18)6-4-13/h3-10H,1-2H3,(H,19,20)
- InChI Key： JVAKCQJEOLRZST-UHFFFAOYSA-N
- SMILES： S1C=C(C2C=CC(=CC=2)F)N=C1NC1C=C(C)C=C(C)C=1

Computed Properties

Exact Mass: 298.09399782Da
Monoisotopic Mass: 298.09399782Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 323
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.3
Topological Polar Surface Area: 53.2Å²

N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine Pricemore >>

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Enamine	EN300-06789-0.05g	N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine	735322-60-8	95%	0.05g	$42.0	2023-10-28
Enamine	EN300-06789-0.1g	N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine	735322-60-8	95%	0.1g	$66.0	2023-10-28
Enamine	EN300-06789-0.25g	N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine	735322-60-8	95%	0.25g	$92.0	2023-10-28
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Enamine	EN300-06789-1.0g	N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine	735322-60-8	95%	1.0g	$256.0	2023-07-01
Enamine	EN300-06789-2.5g	N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine	735322-60-8	95%	2.5g	$503.0	2023-10-28
Enamine	EN300-06789-5.0g	N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine	735322-60-8	95%	5.0g	$743.0	2023-07-01
Enamine	EN300-06789-10.0g	N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine	735322-60-8	95%	10.0g	$1101.0	2023-07-01
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Enamine	EN300-06789-5g	N-(3,5-dimethylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine	735322-60-8	95%	5g	$743.0	2023-10-28